Guanfacine Hydrochloride Guanfacine Hydrochloride Guanfacine Hydrochloride is the hydrochloride salt form of guanfacine, a centrally acting alpha-2 adrenergic agonist with antihypertensive activity. Alpha-2 receptor stimulation by guanfacine hydrochloride results in a decreased sympathetic outflow from the vasomotor center to the heart, kidneys, and peripheral vasculature. This leads to a decrease in heart rate and peripheral vascular resistance. (NCI05)
Guanfacine hydrochloride is a member of acetamides.
A centrally acting antihypertensive agent with specificity towards ADRENERGIC ALPHA-2 RECEPTORS.
Brand Name: Vulcanchem
CAS No.: 29110-48-3
VCID: VC0000148
InChI: InChI=1S/C9H9Cl2N3O.ClH/c10-6-2-1-3-7(11)5(6)4-8(15)14-9(12)13;/h1-3H,4H2,(H4,12,13,14,15);1H
SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)N=C(N)N)Cl.Cl
Molecular Formula: C9H10Cl3N3O
Molecular Weight: 282.5 g/mol

Guanfacine Hydrochloride

CAS No.: 29110-48-3

APIs

VCID: VC0000148

Molecular Formula: C9H10Cl3N3O

Molecular Weight: 282.5 g/mol

Guanfacine Hydrochloride - 29110-48-3

CAS No. 29110-48-3
Product Name Guanfacine Hydrochloride
Molecular Formula C9H10Cl3N3O
Molecular Weight 282.5 g/mol
IUPAC Name N-(diaminomethylidene)-2-(2,6-dichlorophenyl)acetamide;hydrochloride
Standard InChI InChI=1S/C9H9Cl2N3O.ClH/c10-6-2-1-3-7(11)5(6)4-8(15)14-9(12)13;/h1-3H,4H2,(H4,12,13,14,15);1H
Standard InChIKey DGFYECXYGUIODH-UHFFFAOYSA-N
SMILES C1=CC(=C(C(=C1)Cl)CC(=O)N=C(N)N)Cl.Cl
Canonical SMILES C1=CC(=C(C(=C1)Cl)CC(=O)N=C(N)N)Cl.Cl
Description Guanfacine Hydrochloride is the hydrochloride salt form of guanfacine, a centrally acting alpha-2 adrenergic agonist with antihypertensive activity. Alpha-2 receptor stimulation by guanfacine hydrochloride results in a decreased sympathetic outflow from the vasomotor center to the heart, kidneys, and peripheral vasculature. This leads to a decrease in heart rate and peripheral vascular resistance. (NCI05)
Guanfacine hydrochloride is a member of acetamides.
A centrally acting antihypertensive agent with specificity towards ADRENERGIC ALPHA-2 RECEPTORS.
Related CAS 29110-47-2 (Parent)
Synonyms BS 100 141
BS-100-141
BS100141
Estulic
Guanfacine
Guanfacine Hydrochloride
Guanfacine Monohydrochloride
Hydrochloride, Guanfacine
Lon798
Monohydrochloride, Guanfacine
Tenex
PubChem Compound 71401
Last Modified Nov 11 2021
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